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Compound of Interest

Compound Name: Parishin

Cat. No.: B15597082

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Structure and Properties

Parishin A is a phenolic glucoside first isolated from the orchid Gastrodia elata. It is structurally
characterized as a tri-ester formed between one molecule of citric acid and three molecules of
gastrodin.[1] Gastrodin itself is the glucoside of 4-hydroxybenzyl alcohol.

The chemical and physical properties of Parishin A are summarized in the table below.
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Property Value Reference

Molecular Formula C45H56025 [2]

Molecular Weight 996.9 g/mol [2]

CAS Number 62499-28-9 [2][3]
tris[[4-

[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-

IUPAC Name (hydroxymethyl)oxan-2- [2]
ylJoxyphenylmethyl] 2-
hydroxypropane-1,2,3-

tricarboxylate
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Appearance White powder

N Soluble in DMSO, Pyridine,
Solubility [3]
Methanol, Ethanol.

Store at -20°C for long-term
Storage - [3]
stability.

Biological Activity: Lifespan Extension in
Saccharomyces cerevisiae

Parishin A has been demonstrated to significantly extend the replicative lifespan of the
budding yeast Saccharomyces cerevisiae (K6001 strain). This effect is dose-dependent, with
notable effects observed at micromolar concentrations.
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Quantitative Data on Lifespan Extension

The following table summarizes the key findings from the replicative lifespan assays.

Concentration  Mean Lifespan % Increase in

Treatment ] ) p-value
(uM) (Generations) Lifespan

Control 0 21.3+1.2 - -
Parishin A 3 24.1+15 13.1% <0.05
Parishin A 10 25.8+1.8 21.1% <0.01
Parishin A 30 249116 16.9% <0.05
Resveratrol

26.2 1.7 23.0% <0.01

(Positive Control)

Experimental Protocol: Replicative Lifespan Assay in
Yeast

Yeast Strain and Media:
o Strain:Saccharomyces cerevisiae K6001.

e Media: YP medium (1% yeast extract, 2% peptone) supplemented with 2% galactose
(YPGal) for initial culture and 2% glucose (YPD) for the assay plates. Parishin A was
dissolved in DMSO and added to the YPD agar plates at the final concentrations indicated.
The final concentration of DMSO was maintained at 0.1% in all plates, including the control.

Procedure:
e Yeast cells were grown overnight in liquid YPGal medium at 30°C with shaking.

o Afresh YPD plate was streaked with the overnight culture and incubated at 30°C for 4-6
hours.

e A micromanipulator was used to select virgin daughter cells (cells that have not yet budded)
and transfer them to a fresh YPD plate containing the appropriate concentration of Parishin

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15597082?utm_src=pdf-body
https://www.benchchem.com/product/b15597082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A or the vehicle control.

o For each condition, 40-50 virgin daughter cells were aligned on the plate.

e The plates were incubated at 30°C, and the daughter cells produced by each mother cell
were removed and counted every 90-120 minutes using the micromanipulator.

e The process was continued until all mother cells ceased to divide. The total number of
daughter cells produced by each mother cell represents its replicative lifespan.

 Statistical analysis was performed using a one-way ANOVA followed by a Dunnett's post-hoc
test to compare the Parishin A-treated groups to the control group.

Mechanism of Action: Regulation of the
Sir2/Uth1l/TOR Signaling Pathway

The lifespan-extending effects of Parishin A in yeast are mediated through its influence on the
Sir2/Uth1/TOR signaling pathway, a key regulator of aging and cellular stress response.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Parishin A: Chemical
Structure and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597082#what-is-the-chemical-structure-of-
parishin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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